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Compound of Interest

Compound Name: THK5351 (R enantiomer)

Cat. No.: B2779874

L  Get Quote

Application Notes and Protocols: THK5351 R
Enantiomer

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the proper handling, storage, and use of
the THK5351 R enantiomer, a chemical reagent for research purposes. Adherence to these
protocols is crucial for ensuring the integrity of the compound and the reliability of experimental
results.

Compound Information

Property

Description

Product Name THK5351 R enantiomer

CAS Number 2101218-44-2

Molecular Formula C18H18FN302

Molecular Weight 327.35 g/mol

Appearance Light yellow to yellow solid

Primary Use Research chemical, radiotracer for in vivo

imaging of tau pathology.
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Storage Guidelines

Proper storage of the THK5351 R enantiomer is critical to maintain its stability and purity. The
recommended storage conditions vary depending on the form of the compound.

Solid Form
Storage Temperature Shelf Life
-20°C 3 years
4°C 2 years

In Solvent (Stock Solutions)

Storage Temperature Shelf Life
-80°C 2 years
-20°C 1 year

Note: To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to
aliquot the stock solution into single-use volumes before storage.[1]

Handling and Preparation of Solutions

The THK5351 R enantiomer is shipped at room temperature.[2] Upon receipt, it should be
stored as recommended in the tables above.

General Handling Workflow
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General Handling Workflow for THK5351 R Enantiomer

Solution Preparation

Weigh Compound

Dissolve in Appropriate Solvent
Aliquot into Single-Use Vials

Storage

Store Aliquoted Stock Solution

Store Powder
(-80°C or -20°C) (-20°C or 4°C)

Experimental Use

Prepare Fresh Working Solution

:

Perform Experiment

Click to download full resolution via product page

Caption: Workflow for handling, preparing, and storing THK5351 R enantiomer.

Preparation of Stock Solutions
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For creating stock solutions, Dimethyl Sulfoxide (DMSO) is a common solvent.[3]
Protocol for Preparing a 50 mg/mL Stock Solution in DMSO:

o Equilibrate the THK5351 R enantiomer vial to room temperature before opening.
o Weigh the desired amount of the compound in a sterile, chemical-resistant tube.
e Add the appropriate volume of DMSO to achieve a concentration of 50 mg/mL.

« If precipitation or phase separation occurs, use sonication or gentle heating to aid
dissolution.[1][3]

e Once fully dissolved, aliquot the stock solution into single-use vials.

» Store the aliquoted stock solution at -80°C or -20°C as per the guidelines in section 2.2.

Preparation of Working Solutions for In Vivo
Experiments

For in vivo experiments, it is recommended to prepare fresh working solutions on the day of
use.[1][3] Below are several solvent systems that can be used to prepare a clear solution with a
solubility of at least 2.5 mg/mL.[1]

Solvent System Composition ] N
Protocol V) Achievable Solubility
viv

10% DMSO, 40% PEG300,
1 ) = 2.5 mg/mL
5% Tween-80, 45% Saline

10% DMSO, 90% (20% SBE-
2 ) ] > 2.5 mg/mL
B-CD in Saline)

3 10% DMSO, 90% Corn Oil > 2.5 mg/mL

Experimental Protocol for Preparing a Working Solution (Example using Protocol 1):
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e Retrieve a single-use aliquot of the THK5351 R enantiomer stock solution from frozen
storage and allow it to thaw at room temperature.

 In a sterile tube, add the solvents one by one in the specified volumetric ratio (e.g., for 1 mL
of working solution: 100 pL DMSO stock, 400 uL PEG300, 50 pL Tween-80, 450 uL Saline).

e Mix thoroughly between the addition of each solvent.

« If any precipitation is observed, gentle warming and/or sonication can be applied until a clear
solution is obtained.[1][3]

¢ The final working solution should be used on the same day it is prepared.[1][3]

Safety and Handling Precautions

A Safety Data Sheet (SDS) for the THK5351 R enantiomer should be consulted for
comprehensive safety information.[1] Standard laboratory safety practices should be followed
when handling this compound.

Safety and Handling Precautions

Required PPE Safe Handling Waste Disposal
Personal Protective Equipment (PPE) Handling Procedures Disgosal
Safety Goggles Work in a Fume Hood Avoid Inhalation Avoid Skin/Eye Contact Dispose According to Institutional Guidelines

Click to download full resolution via product page

Caption: Key safety precautions for handling the THK5351 R enantiomer.

Experimental Considerations

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.medchemexpress.com/THK5351.html
https://www.medchemexpress.com/THK5351.html?locale=ja-JP
https://www.medchemexpress.com/THK5351.html
https://www.medchemexpress.com/THK5351.html?locale=ja-JP
https://www.medchemexpress.com/THK5351.html
https://www.benchchem.com/product/b2779874?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2779874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The THK5351 R enantiomer is primarily used as a radiotracer for PET imaging of tau
pathology. It is important to note that some studies have indicated that the (S)-enantiomer of
THK5351 may have more favorable pharmacokinetic properties, including better clearance
from the brain, compared to the (R)-enantiomer.[4][5] Researchers should consider this
information when designing experiments and interpreting results. The compound has been
shown to bind to tau deposits with high selectivity in autoradiography studies on brain sections
from patients with Progressive Supranuclear Palsy (PSP).[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b2779874?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2779874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

